Cas no 86310-98-7 (Oxiranepropanoic acid)

• Product Name: Oxiranepropanoic acid
• CAS No: 86310-98-7
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD19228861
• CID: 662042
• PubChem ID: 14475138
• Update Time: 2025-07-24

Oxiranepropanoic acid Chemical and Physical Properties

Names and Identifiers

• Oxiranepropanoic acid
• 3-(oxiran-2-yl)propanoic acid
• DTXSID60560756
• 2-Oxiranepropanoic acid
• 3-oxiranylpropionic acid
• 86310-98-7
• MFCD19228861
• PPABWZVICOTUPJ-UHFFFAOYSA-N
• SCHEMBL1122114
• AKOS006380918

• MDL： MFCD19228861
• Inchi： 1S/C5H8O3/c6-5(7)2-1-4-3-8-4/h4H,1-3H2,(H,6,7)
• InChI Key： PPABWZVICOTUPJ-UHFFFAOYSA-N
• SMILES： O1CC1CCC(=O)O

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on Oxiranepropanoic acid

Professional Introduction to Oxiranepropanoic acid (CAS No. 86310-98-7)

Oxiranepropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 86310-98-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic carboxylic acid derivative features a unique structure that makes it a valuable intermediate in synthetic chemistry and a promising candidate for various biochemical applications. The compound's molecular framework, consisting of an epoxide ring linked to a propanoic acid moiety, imparts distinctive reactivity that has garnered interest from researchers exploring novel synthetic pathways and bioactive molecules.

The structural motif of Oxiranepropanoic acid (CAS No. 86310-98-7) positions it as a versatile building block in medicinal chemistry. The presence of both an epoxide and a carboxylic acid group allows for diverse functionalization strategies, enabling the synthesis of complex molecules with tailored properties. In recent years, the compound has been increasingly utilized in the development of enzyme inhibitors, particularly those targeting metabolic pathways relevant to human health and disease. Its ability to undergo facile ring-opening reactions under controlled conditions has made it a preferred choice for constructing bioactive scaffolds.

Recent advancements in the field have highlighted the potential of Oxiranepropanoic acid (CAS No. 86310-98-7) in drug discovery initiatives. Researchers have demonstrated its utility in generating libraries of derivatives for high-throughput screening, identifying novel compounds with therapeutic efficacy. For instance, studies have shown that modifications of its epoxide ring can lead to compounds with enhanced binding affinity to specific biological targets, including enzymes and receptors involved in inflammatory responses and cancer progression. These findings underscore the compound's significance as a pharmacophore in designing next-generation therapeutics.

The synthetic methodologies involving Oxiranepropanoic acid (CAS No. 86310-98-7) have also seen significant refinement. Modern techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have enabled the production of enantiomerically pure derivatives with high yields and selectivity. This progress is particularly crucial in pharmaceutical applications where stereochemistry plays a pivotal role in determining biological activity. The compound's adaptability in synthetic protocols has facilitated its integration into multi-step syntheses, streamlining the production of complex molecules for preclinical and clinical studies.

In addition to its role as a synthetic intermediate, Oxiranepropanoic acid (CAS No. 86310-98-7) has been explored for its potential in materials science applications. The unique reactivity of its epoxide group allows for cross-linking with various polymers, resulting in materials with enhanced mechanical properties and biodegradability. Such applications are particularly relevant in biomedical engineering, where biocompatible polymers are essential for developing scaffolds for tissue regeneration and drug delivery systems.

The future prospects of Oxiranepropanoic acid (CAS No. 86310-98-7) are promising, with ongoing research focusing on expanding its utility across multiple domains. Innovations in computational chemistry and machine learning are being leveraged to predict new derivatives with improved pharmacological profiles, further accelerating the drug discovery process. Moreover, efforts are underway to optimize synthetic routes for large-scale production, ensuring cost-effective access to this valuable compound for academic and industrial applications.

Overall, Oxiranepropanoic acid (CAS No. 86310-98-7) represents a cornerstone in modern chemical research, bridging the gap between fundamental organic chemistry and applied pharmaceutical sciences. Its unique structural features and reactivity make it an indispensable tool for chemists and biologists alike, driving innovation in drug development and material science alike.